2-bromo-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a bromo group, a nitrophenyl group, and a thienopyrazole group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the core thienopyrazole structure, followed by the addition of the bromo and nitrophenyl groups through substitution reactions .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the thienopyrazole core. The presence of the bromo and nitrophenyl groups could potentially influence the overall shape and electronic properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the bromo and nitrophenyl groups. For example, the bromo group is a good leaving group, which means it could be replaced by other groups in a substitution reaction .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by the nature of its functional groups and overall molecular structure .Scientific Research Applications
Molecular Structure and Interactions
The research on antipyrine-like derivatives, including 2-bromo-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide, has demonstrated the importance of intermolecular interactions in these compounds. X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations reveal that the crystal packing is mainly stabilized by N–H⋯O and C–H⋯O hydrogen bonds. Additionally, C–H⋯π and lone pair⋯π contacts were observed. The stabilization of molecular sheets is primarily through hydrogen bonds, with significant contributions from electrostatic energy, highlighting the compound's potential in molecular engineering and design (Saeed et al., 2020).
Anticancer Potential
Polysubstituted pyrazoles, which share a structural motif with this compound, have been explored for their potential as anticancer agents. The synthesis of these derivatives has led to compounds that exhibit promising activities, suggesting the potential utility of the 2-bromo derivative in cancer research and therapy (Soliman & Shafik, 1975).
Biological Activities
The synthesis of novel 3-bromo derivatives related to the 2-bromo compound has shown significant insecticidal and fungicidal activities. These studies underline the broader spectrum of biological activities associated with bromo-substituted pyrazole derivatives, indicating potential applications in agricultural and pharmaceutical sectors (Zhu et al., 2014).
Antimicrobial Applications
Research into thio-substituted ethyl nicotinate derivatives, closely related to the structure of this compound, has revealed antimicrobial properties. This suggests potential applications in the development of new antimicrobial agents, contributing to the fight against resistant bacterial strains (Gad-Elkareem et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-bromo-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrN4O3S/c19-15-4-2-1-3-13(15)18(24)20-17-14-9-27-10-16(14)21-22(17)11-5-7-12(8-6-11)23(25)26/h1-8H,9-10H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBLKLDOQTGSPBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.